Cas no 721416-88-2 (1-(2-chlorophenyl)-5-cyclohexyl-1H-1,2,4-triazole-3-thiol)

• Product Name: 1-(2-chlorophenyl)-5-cyclohexyl-1H-1,2,4-triazole-3-thiol
• CAS No: 721416-88-2
• MF: C₁₄H₁₆ClN₃S
• MW: 293.814940452576
• CID: 3105737
• PubChem ID: 2396317
• Update Time: 2025-06-14

1-(2-chlorophenyl)-5-cyclohexyl-1H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-phenyl)-5-cyclohexyl-1H-[1,2,4]triazole-3-thiol
• 1-(2-chlorophenyl)-5-cyclohexyl-1H-1,2,4-triazole-3-thiol
• 721416-88-2
• AKOS000116592
• EN300-05264
• Z56862255
• 2-(2-chlorophenyl)-3-cyclohexyl-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C14H16ClN3S/c15-11-8-4-5-9-12(11)18-13(16-14(19)17-18)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,17,19)
• InChI Key： PCUJANZMXNREPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(C2CCCCC2)=NC(N1)=S

Computed Properties

• Exact Mass: 293.0753464Da
• Monoisotopic Mass: 293.0753464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(2-chlorophenyl)-5-cyclohexyl-1H-1,2,4-triazole-3-thiol

Research Briefing on 1-(2-chlorophenyl)-5-cyclohexyl-1H-1,2,4-triazole-3-thiol (CAS: 721416-88-2)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 1-(2-chlorophenyl)-5-cyclohexyl-1H-1,2,4-triazole-3-thiol (CAS: 721416-88-2). This compound, a derivative of 1,2,4-triazole-3-thiol, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, making it a promising candidate for further drug development.

The compound's structural features, including the chlorophenyl and cyclohexyl substituents, contribute to its unique chemical and biological properties. Researchers have investigated its role as a potential inhibitor of various enzymes and receptors, particularly in the context of inflammatory and infectious diseases. The thiol group at the 3-position of the triazole ring is believed to play a critical role in its bioactivity, enabling interactions with biological targets through covalent or non-covalent bonding.

Recent synthetic methodologies have focused on optimizing the yield and purity of 1-(2-chlorophenyl)-5-cyclohexyl-1H-1,2,4-triazole-3-thiol. Advances in green chemistry and catalytic processes have been employed to reduce the environmental impact of its production. Additionally, computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into its binding affinities and stability, further elucidating its potential as a drug candidate.

Pharmacological evaluations have demonstrated the compound's efficacy in preclinical models, particularly in modulating immune responses and inhibiting pathogen growth. Its low cytotoxicity and favorable pharmacokinetic profile suggest its suitability for further clinical development. However, challenges such as solubility and bioavailability remain to be addressed in subsequent research phases.

In conclusion, 1-(2-chlorophenyl)-5-cyclohexyl-1H-1,2,4-triazole-3-thiol represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to explore its full potential, optimize its properties, and translate findings into clinical applications. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock new avenues in drug discovery and development.